3-(piperidin-4-yl)-3H,4H-pyrido[2,3-d]pyrimidin-4-one dihydrochloride

• IUPAC Name: 3-piperidin-4-ylpyrido[2,3-d]pyrimidin-4-one;dihydrochloride
• InChI: InChI=1S/C12H14N4O.2ClH/c17-12-10-2-1-5-14-11(10)15-8-16(12)9-3-6-13-7-4-9;;/h1-2,5,8-9,13H,3-4,6-7H2;2*1H
• InChI Key: VRUZUZYTAFGIRH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C=NC3=C(C2=O)C=CC=N3.Cl.Cl
• Molecular Formula: C12H16Cl2N4O
• Molecular Weight: 303.18 g/mol

Description

“3-(piperidin-4-yl)-3H,4H-pyrido[2,3-d]pyrimidin-4-one dihydrochloride” is a compound that belongs to the class of organic compounds known as phenylpyrazoles. It is a 4-aryl piperidine useful as a semi-flexible linker in PROTAC development for targeted protein degradation.

Synthesis Analysis

The synthesis of similar compounds involves the optimization of lipophilic substitution within a series of 4-benzyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amines. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The molecular structure of this compound involves a piperidine ring linked to a pyrido[2,3-d]pyrimidin-4-one moiety. The modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring has been studied.

Chemical Reactions Analysis

The chemical reactions involving this compound include modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring, modulation of the amide substituent and of the benzoimidazol-2-one linker, replacement of the benzimidazol-2-one moiety with urea-like substructures, and elimination of the piperidine ring and benzoimidazol-2-one functionalization.

Scientific Research Applications

Synthesis and Chemical Properties

Research into the chemical synthesis of complex pyrido[2,3-d]pyrimidin-4-one derivatives has expanded, exploring their potential applications in various fields, including medicinal chemistry and drug discovery. For instance, Paronikyan et al. (2016) described the synthesis of 5,8-Diamino-Substituted Pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and Pyrimido[4′,5′:4,5]thieno[2,3-c]isoquinolines, indicating a methodology for generating substituted pyrido[2,3-d]pyrimidin-4-ones through cyclization reactions, showcasing the versatility of these compounds in organic synthesis Paronikyan et al., 2016.

Antitumor and Anti-angiogenic Activities

The derivatives of pyrido[2,3-d]pyrimidin-4-ones have shown promising antitumor and anti-angiogenic activities. Kambappa et al. (2017) synthesized novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and demonstrated their efficacy in inhibiting in vivo angiogenesis using chick chorioallantoic membrane (CAM) model, as well as their DNA cleavage abilities, suggesting their potential as anticancer agents Kambappa et al., 2017.

Antiproliferative Activity Against Cancer Cell Lines

Further highlighting their potential in cancer treatment, Mallesha et al. (2012) investigated the synthesis and in vitro antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines. Their findings revealed that certain compounds exhibited significant activity, underscoring the therapeutic potential of these derivatives in oncology Mallesha et al., 2012.

Antimicrobial Activity

On the antimicrobial front, Desai et al. (2016) synthesized and evaluated the antimicrobial activity of 4-(4-(arylamino)-6-(piperidin-1-yl)-1,3,5-triazine-2-ylamino)-N-(pyrimidin-2-yl)benzenesulfonamides, showcasing the broad-spectrum antimicrobial potential of pyrido[2,3-d]pyrimidin-4-one derivatives. This study contributes to the exploration of these compounds in developing new antimicrobial agents Desai et al., 2016.

Future Directions

The future directions of research on this compound could involve further exploration of its potential applications in the field of drug discovery. Piperidine derivatives have been found to exhibit a wide range of biological activities and are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents.

Mechanism of Action

Target of Action

The primary target of 3-(piperidin-4-yl)-3H,4H-pyrido[2,3-d]pyrimidin-4-one dihydrochloride is Protein Kinase B (PKB), also known as Akt . PKB is a key component of intracellular signaling pathways that regulate growth and survival . It is frequently deregulated in cancer, making it an attractive target for antitumor agents .

Mode of Action

This compound acts as an ATP-competitive inhibitor of PKB . It binds to the ATP-binding site of PKB, preventing ATP from binding and thus inhibiting the kinase’s activity . This compound has been found to have up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA .

Biochemical Pathways

The inhibition of PKB by this compound affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway . PKB is a downstream component in this pathway, and its inhibition disrupts the signaling through this pathway . This results in decreased phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, which in turn reduces cell proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Modifications to the structure of these compounds, such as variation of the linker group between the piperidine and the lipophilic substituent, have been found to result in potent and orally bioavailable inhibitors of pkb .

Result of Action

The inhibition of PKB by this compound results in modulation of biomarkers of signaling through PKB in vivo . This leads to strong inhibition of the growth of human tumor xenografts in nude mice at well-tolerated doses .